Cas no 173693-57-7 (Somnifericin)

• Product Name: Somnifericin
• CAS No: 173693-57-7
• MF: C₂₈H₄₂O₇
• MW: 490.628889560699
• CID: 2049726
• PubChem ID: 101687980
• Update Time: 2025-04-21

Somnifericin Chemical and Physical Properties

Names and Identifiers

• Somnifericin
• AKOS040763541
• FS-8367
• 173693-57-7
• YGA69357
• 6-(1-{5,5a,6-trihydroxy-9a,11a-dimethyl-9-oxo-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl}ethyl)-3-(hydroxymethyl)-4-methyl-5,6-dihydropyran-2-one

• Inchi： 1S/C28H42O7/c1-14-11-21(35-25(33)17(14)13-29)15(2)18-5-6-19-16-12-24(32)28(34)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h15-16,18-21,23-24,29,31-32,34H,5-13H2,1-4H3
• InChI Key： RYHUVBZFHPPSHQ-UHFFFAOYSA-N
• SMILES： CC(C1OC(=O)C(CO)=C(C)C1)C1C2(C(C3C(CC2)C2(C(C(CCC2=O)O)(O)C(O)C3)C)CC1)C

Computed Properties

• Exact Mass: 490.29305367g/mol
• Monoisotopic Mass: 490.29305367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives